Cas no 2138014-25-0 (1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one)

• Product Name: 1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one
• CAS No: 2138014-25-0
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 5995544
• PubChem ID: 165488711
• Update Time: 2025-10-24

1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138014-25-0
• EN300-765515
• 1-[1-(piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one
• 1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one

• Inchi： 1S/C14H24N2O/c1-2-13(17)16-9-6-11-5-7-14(11,16)12-4-3-8-15-10-12/h11-12,15H,2-10H2,1H3
• InChI Key： WLMDKZVSQDUMRF-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCC2CCC12C1CNCCC1

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one

Introduction to 1-[1-(Piperidin-3-yl-2-azabicyclo[3.2.0]heptan-2-yl)]propan-1-one (CAS No: 2138014-25-0)

1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one, identified by its CAS number 2138014-25-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex bicyclic structure embedded with a piperidine moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural framework of this compound, characterized by a fused bicyclic system and an azabicycloheptane core, presents intriguing opportunities for modulating biological targets and exploring new pharmacophores.

The chemical structure of 1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one consists of a seven-membered azabicycloheptane ring connected to a piperidine group, which is further linked to a propanone moiety. This arrangement creates a rigid scaffold that can be fine-tuned to interact with biological receptors in a specific manner. The presence of the piperidine ring, known for its ability to enhance solubility and metabolic stability, makes this compound particularly attractive for drug development.

In recent years, there has been growing interest in the use of bicyclic structures in medicinal chemistry due to their ability to mimic natural product scaffolds and provide unique binding properties. The azabicyclo[3.2.0]heptane core, in particular, has been explored for its potential in creating bioactive molecules with improved pharmacokinetic profiles. Studies have shown that such structures can exhibit high affinity for various biological targets, including enzymes and receptors involved in critical metabolic pathways.

The synthesis of 1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the bicyclic core through cyclization reactions, followed by functionalization with the piperidine group and the propanone moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired stereochemical outcomes.

The pharmacological potential of 1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one has been investigated in several preclinical studies. These studies have highlighted its ability to interact with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. The compound's unique structural features are believed to contribute to its binding affinity and selectivity, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. By modifying different parts of its structure, researchers can explore a wide range of biological activities without significantly altering its core framework. This flexibility makes it an ideal candidate for generating novel analogs with enhanced potency and reduced side effects.

The role of computational chemistry in the study of 1-[1-(Piperidin-3-yl)-2-azabicyclo[3.2.0]heptan-2-yl]propan-1-one cannot be overstated. Molecular modeling techniques have been employed to predict its binding interactions with biological targets and to guide the design of more effective derivatives. These computational approaches have provided valuable insights into the compound's mechanism of action and have helped optimize its pharmacological properties.

In conclusion, 1-[1-(Piperidin-3-yll)-2 azabicyclo[3 20 heptan 21 yl)]propan 11 one (CAS No: 213801425 0) strong) represents a significant advancement in pharmaceutical chemistry Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts The combination of synthetic chemistry expertise computational modeling and preclinical studies continues to drive innovation in this field paving the way for new therapeutic agents that address unmet medical needs.